Cas no 167993-16-0 (1H-Furo[3,4-f]benzimidazole-5,7-dione(9CI))

• Product Name: 1H-Furo[3,4-f]benzimidazole-5,7-dione(9CI)
• CAS No: 167993-16-0
• MF: C₉H₄N₂O₃
• MW: 188.13966178894
• CID: 111045
• PubChem ID: 10845278
• Update Time: 2025-04-18

1H-Furo[3,4-f]benzimidazole-5,7-dione(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Furo[3,4-f]benzimidazole-5,7-dione(9CI)
• 1H-Furo[3,4-f]benzimidazole-5,7-dione
• 3H-furo[3,4-f]benzimidazole-5,7-dione
• LSJKEARWMQPUEK-UHFFFAOYSA-N
• 167993-16-0
• Benzimidazole-5,6-dicarboxylic acid anhydride
• 1H-Isobenzofuro[5,6-d]imidazole-5,7-dione
• DTXSID20445671
• SCHEMBL7020300

• Inchi： 1S/C9H4N2O3/c12-8-4-1-6-7(11-3-10-6)2-5(4)9(13)14-8/h1-3H,(H,10,11)
• InChI Key： LSJKEARWMQPUEK-UHFFFAOYSA-N
• SMILES： O1C(C2C=C3C(=CC=2C1=O)NC=N3)=O

Computed Properties

• Exact Mass: 188.02222
• Monoisotopic Mass: 188.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72Ų
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.9

Experimental Properties

• PSA: 72.05